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Compound of Interest

Compound Name: (R)-Quizalofop Methyl

CAS No.: 76578-71-7

Cat. No.: B133154 Get Quote

Status: Operational Audience: Formulation Scientists, Agronomists, and Application Specialists

Scope: Physicochemical stability, spray physics, and biological uptake optimization.

Executive Summary: The Physicochemical Challenge
(R)-Quizalofop Methyl (Quizalofop-P-ethyl) is a Group 1 (ACCase inhibitor) systemic

herbicide.[1] Its efficacy is governed by two opposing forces:

High Lipophilicity (LogP ~4.28): Essential for cuticle penetration but creates solubility

challenges in aqueous tank mixes.

Hydrolytic Instability: The ester bond is susceptible to rapid degradation in alkaline

environments, rendering the molecule inactive before it enters the plant.

This guide provides evidence-based protocols to navigate these challenges.

Module 1: Formulation Stability & Tank Mix Chemistry
User Question:We are observing precipitate formation and reduced efficacy in multi-active tank

mixes. What is the root cause?

Technical Diagnosis: The failure likely stems from alkaline hydrolysis or emulsion shock.

Quizalofop-P-ethyl is an ester. In high pH environments (pH > 7), the ester bond cleaves,
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converting the active lipophilic molecule into its acid form, which has significantly lower

membrane permeability and herbicidal activity.

Protocol 1.1: pH Management

Target pH: Maintain spray solution between pH 4.0 and 6.0.

Critical Action: Always test water source pH. If pH > 7.0, add a buffering agent (e.g., citric

acid or proprietary acidifiers) before adding the herbicide.

Warning: Do not leave the mix standing for >12 hours. Hydrolysis half-life decreases

exponentially as pH rises.

Protocol 1.2: Compatibility Testing (The Jar Test) Before large-scale application, perform a

diagnostic "Jar Test" to rule out emulsion incompatibility, especially when mixing with broadleaf

herbicides (e.g., 2,4-D or Dicamba) which often carry high salt loads that can "salt out" the

Quizalofop EC formulation.

Observation Diagnosis Remediation

Creaming (Oil layer on top) Emulsion instability
Increase agitation; check

emulsifier compatibility.

Sludge/Sediment Salting out / Precipitation

Incompatible mix. Add

compatibility agent or separate

applications.

Heat Generation Chemical Reaction

STOP. Do not apply. Severe

antagonism or degradation

occurring.

Module 2: Spray Physics & Droplet Dynamics
User Question:What is the optimal droplet size (VMD) to balance drift reduction with efficacy on

graminaceous targets?

Technical Diagnosis: Grass weeds present a vertical target with a waxy cuticle.
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Too Fine (<150 µm): High drift potential; droplets evaporate before uptake.

Too Coarse (>500 µm): Droplets bounce off vertical leaves due to kinetic energy and low

specific adhesion.

The "Goldilocks" Zone: Research indicates the optimal Volume Median Diameter (VMD) is

Medium (M) to Coarse (C) (approx. 250–375 µm).

Protocol 2.1: Nozzle Selection Logic Use the following decision tree to select nozzles based on

ASABE S572.1 standards.
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Start: Select Nozzle for Quizalofop

Assess Weed Target Geometry

Small/Vertical Grass
(<10cm)

Large/Tillered Grass
(>10cm)

Assess Drift Risk
(Wind Speed)

Low Wind
(<10 km/h)

Safe Conditions

High Wind
(>15 km/h)

Drift Concern

Rec: MEDIUM (M)
Flat Fan / Twin Jet
VMD: 250-325µm

Max Coverage

Rec: COARSE (C)
Air Induction (AI)
VMD: 325-400µm

Standard Balance

Rec: VERY COARSE (VC)
Increase Volume (+20% GPA)

VMD: 400-500µm

High Drift Risk

Click to download full resolution via product page

Figure 1: Decision matrix for nozzle selection balancing retention on vertical grass blades

against environmental drift risk.

Module 3: Adjuvant Science & Biological Uptake
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User Question:Can we substitute a Non-Ionic Surfactant (NIS) for Crop Oil Concentrate

(COC)?

Technical Diagnosis: Generally, No. Quizalofop-P-ethyl is highly lipophilic (LogP > 4). It requires

an oil-based carrier to solvate the cuticular wax of the leaf.

NIS (Water-soluble): Reduces surface tension but does not effectively solubilize the wax.

COC/MSO (Oil-based): Solubilizes the waxy cuticle, creating a diffusion channel for the

herbicide.

Data Comparison: Adjuvant Efficacy

Adjuvant Type Composition Mechanism
Relative
Efficacy

Recommended
Use

MSO

(Methylated

Seed Oil)

Fatty acid esters

Aggressive

cuticle

penetration

High

Drought stress;

Hard-to-control

weeds.

COC (Crop Oil

Concentrate)

Petroleum oil +

surfactant

Wax softening &

spreading
High

Standard

conditions.

NIS (Non-Ionic

Surfactant)

Alcohol

ethoxylates

Surface tension

reduction
Low/Moderate

Only if crop injury

is a major

concern.

Protocol 3.1: The Antagonism Check When tank-mixing with synthetic auxins (e.g., 2,4-D,

Dicamba):

Mechanism of Antagonism: Auxins can induce rapid tissue necrosis (limiting translocation) or

alter cellular transport kinetics, reducing Quizalofop uptake.

Mitigation: Increase the Quizalofop rate by 10-15% or apply sequentially (3-7 days apart)

rather than in a tank mix if maximum grass control is critical.

Module 4: Environmental Interactions
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User Question:How do temperature and humidity affect the "Rainfastness" period?

Technical Diagnosis: Quizalofop-P-ethyl requires active metabolic transport.

Low Humidity (<40%): Droplets dry too fast. The active ingredient crystallizes on the leaf

surface and cannot penetrate. Action: Use MSO to keep the deposit in a liquid phase longer.

Low Temperature (<10°C): Plant metabolism slows, reducing translocation to the meristem.

Action: Expect delayed symptoms; do not re-spray immediately.

Spray Droplet
(Water + Quizalofop + Oil)

Leaf Surface
(Waxy Cuticle)

Impact & Retention Cuticle Solubilization
(Driven by MSO/COC)

Lipophilic Diffusion Phloem Loading
(Systemic Transport)

Translocation Meristematic Tissue
(ACCase Inhibition)

Site of Action

Click to download full resolution via product page

Figure 2: The kinetic pathway of Quizalofop-P-ethyl from droplet impact to enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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